Cas no 52578-55-9 (1,3-Benzenediol,5,5'-sulfinylbis- (9CI))

• Product Name: 1,3-Benzenediol,5,5'-sulfinylbis- (9CI)
• CAS No: 52578-55-9
• MF: C₁₂H₁₀O₅S
• MW: 266.269802570343
• CID: 377181
• PubChem ID: 104240
• Update Time: 2025-04-19

1,3-Benzenediol,5,5'-sulfinylbis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,5,5'-sulfinylbis- (9CI)
• 5-(3,5-dihydroxyphenyl)sulfinylbenzene-1,3-diol
• 5,5'-sulphinylbisresorcinol
• 5,5'-sulfinyldibenzene-1,3-diol
• NS00032534
• DTXSID00200548
• 52578-55-9
• 5,5'-Sulfinylbisresorcinol
• EINECS 258-017-6
• SCHEMBL5363872

• Inchi： 1S/C12H10O5S/c13-7-1-8(14)4-11(3-7)18(17)12-5-9(15)2-10(16)6-12/h1-6,13-16H
• InChI Key： QGUGHEPTGGWCBY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1)O)O)(C1C=C(C=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 266.0249
• Monoisotopic Mass: 266.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 1.3
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.78
• Boiling Point: 598.8°Cat760mmHg
• Flash Point: 315.9°C
• Refractive Index: 1.846
• PSA: 97.99